Cas no 2138012-70-9 (3-(2-amino-2-methylbutyl)-1-cyclopentylurea)

• Product Name: 3-(2-amino-2-methylbutyl)-1-cyclopentylurea
• CAS No: 2138012-70-9
• MF: C₁₁H₂₃N₃O
• MW: 213.31982254982
• CID: 6007993
• PubChem ID: 165474947
• Update Time: 2025-06-03

3-(2-amino-2-methylbutyl)-1-cyclopentylurea Chemical and Physical Properties

Names and Identifiers

• 3-(2-amino-2-methylbutyl)-1-cyclopentylurea
• EN300-1121790
• 2138012-70-9

• Inchi： 1S/C11H23N3O/c1-3-11(2,12)8-13-10(15)14-9-6-4-5-7-9/h9H,3-8,12H2,1-2H3,(H2,13,14,15)
• InChI Key： FITAJWXJMYFHSR-UHFFFAOYSA-N
• SMILES： O=C(NCC(C)(CC)N)NC1CCCC1

Computed Properties

• Exact Mass: 213.184112366g/mol
• Monoisotopic Mass: 213.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-(2-amino-2-methylbutyl)-1-cyclopentylurea

3-(2-amino-2-methylbutyl)-1-cyclopentylurea (CAS No. 2138012-70-9): A Comprehensive Overview

3-(2-amino-2-methylbutyl)-1-cyclopentylurea, identified by the CAS registry number 2138012-70-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and as a building block in synthetic chemistry. Recent advancements in research have shed light on its properties, synthesis methods, and biological activities, making it a focal point for scientists and researchers worldwide.

The molecular structure of 3-(2-amino-2-methylbutyl)-1-cyclopentylurea is characterized by a urea functional group attached to a cyclopentane ring and a substituted butyl chain. This combination of structural elements contributes to its distinctive chemical properties. The presence of the amino group (-NH₂) in the butyl chain introduces additional reactivity, making it a versatile molecule for various chemical transformations.

Recent studies have explored the synthesis of this compound through optimized routes, leveraging modern synthetic techniques such as catalytic hydrogenation and nucleophilic substitution reactions. These methods have not only improved the yield but also enhanced the purity of the final product, which is crucial for its intended applications in pharmaceuticals and agrochemicals.

In terms of biological activity, 3-(2-amino-2-methylbutyl)-1-cyclopentylurea has shown promising results in preliminary assays targeting specific enzymes and receptors. Researchers have reported its potential as an inhibitor of certain kinases, which are key players in various disease pathways, including cancer and inflammatory disorders. These findings underscore its potential role in drug discovery programs aimed at developing novel therapeutic agents.

The environmental impact of this compound has also been a subject of recent research. Studies conducted under controlled conditions have indicated that 3-(2-amino-2-methylbutyl)-1-cyclopentylurea exhibits moderate biodegradability, suggesting that it may not pose significant long-term risks to ecosystems when properly managed. However, further research is required to fully understand its environmental fate and toxicity profile.

From a synthetic chemistry perspective, the compound serves as an excellent precursor for constructing more complex molecules with diverse functionalities. Its reactivity towards various nucleophiles and electrophiles makes it a valuable intermediate in multi-step synthesis workflows. This versatility has led to its inclusion in several recent patent filings related to novel chemical entities.

In conclusion, 3-(2-amino-2-methylbutyl)-1-cyclopentylurea (CAS No. 2138012-70-9) stands out as a multifaceted compound with promising applications across multiple domains. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a key molecule for future research and development efforts.